(1beta,4beta)-2beta,3beta-Epoxy-6beta-(aminomethyl)bicyclo[2.2.1]heptane

• IUPAC Name: [(1R,2S,4R,5R,6R)-3-oxatricyclo[3.2.1.02,4]octan-6-yl]methanamine
• InChI: InChI=1S/C8H13NO/c9-3-5-1-4-2-6(5)8-7(4)10-8/h4-8H,1-3,9H2/t4-,5+,6-,7+,8-/m1/s1
• InChI Key: QPLKUBIXDDDNSR-RZUNNTJFSA-N
• Canonical SMILES: C1C2CC(C1CN)C3C2O3
• Isomeric SMILES: C1[C@@H]2C[C@H]([C@@H]1CN)[C@@H]3[C@H]2O3
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol

Description

“(1beta,4beta)-2beta,3beta-Epoxy-6beta-(aminomethyl)bicyclo[2.2.1]heptane” is a compound that belongs to the class of organic compounds known as bicyclo[2.2.1]heptanes. These are organic compounds containing a bicyclo[2.2.1]heptane moiety.

Synthesis Analysis

The synthesis of bicyclo[2.2.1]heptane derivatives has been achieved through a sequential Diels Alder reaction/rearrangement sequence. This method allows for the synthesis of diverse functionalized bicyclo[2.2.1]heptanes. The outcome of the rearrangement depends on the substitution pattern of the dienes.

Molecular Structure Analysis

The molecular structure of “(1beta,4beta)-2beta,3beta-Epoxy-6beta-(aminomethyl)bicyclo[2.2.1]heptane” is derived from a cyclohexane ring with a methylene bridge in the 1,4- position, making it a bridged bicyclic compound. The carbon skeleton of this compound is a privileged molecular structure embedded in numerous compounds with various functions.

Chemical Reactions Analysis

The chemical reactions involving “(1beta,4beta)-2beta,3beta-Epoxy-6beta-(aminomethyl)bicyclo[2.2.1]heptane” include a sequential Diels Alder reaction/rearrangement sequence. This reaction sequence comprises a domino Diels Alder and two consecutive 1,2-shifts.

Physical And Chemical Properties Analysis

Bicyclo[2.2.1]heptane is a crystalline compound with a melting point of 88 °C. It has a molar mass of 96.173. The compound’s properties such as triple point temperature, normal boiling temperature, critical temperature, critical pressure, boiling temperature, phase boundary pressure, critical density, density, enthalpy of phase transition, enthalpy of vaporization or sublimation, heat capacity at saturation pressure, heat capacity at constant pressure, enthalpy, and entropy have been critically evaluated.

Mechanism of Action

While the specific mechanism of action for “(1beta,4beta)-2beta,3beta-Epoxy-6beta-(aminomethyl)bicyclo[2.2.1]heptane” is not explicitly mentioned in the retrieved resources, similar compounds have been found to inhibit hemagglutinin accumulation and reduce virus-specific protein synthesis in influenza A/FPV/Rostock/34 infected chick embryo fibroblast.

Future Directions

Future research could focus on the development of efficient reactions to access bicyclic ketone derivatives, particularly those bearing a bicyclo[2.2.1]heptane or bicyclo[3.2.1]octane skeleton. Additionally, the design of new high-energy density compounds (HEDCs) using a series of new bicyclo[2.2.1]heptane derivatives containing an aza nitrogen atom and nitro substituent could be another interesting direction.